Cas no 1368556-31-3 (6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid)

• Product Name: 6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• CAS No: 1368556-31-3
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 5218243
• Update Time: 2025-10-31

6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

• Inchi： 1S/C13H10FNO3/c1-15-11(8-2-4-10(14)5-3-8)6-9(13(17)18)7-12(15)16/h2-7H,1H3,(H,17,18)
• InChI Key： PBYHKEYSMVYEJK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C2=CC=C(F)C=C2)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic Acid (CAS No. 1368556-31-3): An Overview of Its Structure, Synthesis, and Biological Applications

6-(4-Fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1368556-31-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent advancements in its biological applications.

Chemical Structure and Properties

The molecular formula of 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid is C₁₅H₁₂FN₂O₃, with a molecular weight of 297.27 g/mol. The compound features a pyridine ring with a 4-fluorophenyl substituent at the 6-position, a methyl group at the 1-position, and a carboxylic acid group at the 4-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

The compound is typically synthesized through a multi-step process involving the condensation of 4-fluorobenzaldehyde with an appropriate pyridine derivative, followed by functional group modifications to introduce the carboxylic acid moiety. Recent studies have explored various synthetic routes to improve yield and purity, such as using microwave-assisted synthesis and catalytic methods.

Synthesis Methods

The synthesis of 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid can be achieved through several methods. One common approach involves the reaction of 4-fluorobenzaldehyde with malononitrile in the presence of ammonium acetate to form an intermediate nitrile derivative. This intermediate is then hydrolyzed to yield the carboxylic acid. Another method involves the condensation of 4-fluorobenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by cyclization and hydrolysis.

A more recent and efficient method involves microwave-assisted synthesis, which significantly reduces reaction times and improves yields. For example, a study published in the Journal of Organic Chemistry demonstrated that microwave-assisted condensation of 4-fluorobenzaldehyde with ethyl cyanoacetate in ethanol under basic conditions yielded high purity 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid.

Biological Applications

The biological activity of 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid has been extensively studied in recent years. One of its most notable applications is as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

A study published in Bioorganic & Medicinal Chemistry Letters reported that 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid exhibited potent COX inhibition activity with IC₅₀ values in the low micromolar range. This makes it a promising lead compound for the development of new anti-inflammatory agents.

Beyond its anti-inflammatory properties, this compound has also shown potential as an antitumor agent. Research published in Cancer Letters demonstrated that it selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid in clinical trials. Several phase I trials are currently underway to assess its safety and efficacy in treating various inflammatory conditions and cancers.

Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal side effects. However, further studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

In conclusion, 6-(4-fluoro-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1368556-31-3) is a promising compound with diverse biological activities. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will likely uncover additional applications and refine its use in medicine.